Cas no 124-28-7 (N,N-Dimethyloctadecan-1-amine)

• Product Name: N,N-Dimethyloctadecan-1-amine
• CAS No: 124-28-7
• MF: C₂₀H₄₃N
• MW: 297.562126398087
• MDL: MFCD00048496
• CID: 36126
• PubChem ID: 87568090
• Update Time: 2025-06-11

N,N-Dimethyloctadecan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyloctadecan-1-amine
• N,N-Dimethyloctadecylamine
• N,N-Dimethyl-1-octadecanamine
• N,N-Dimethylstearylamine
• Armeen DM 18D
• Octadecyl dimethyl amine
• N,N-Dimethyl-n-octadecylamine
• Adma 18
• Adogen 342D
• Amine 2M18D
• Dimanthine
• Dimantin
• Dimantine
• dimethyl stearyl amine
• dimethyloctadecylamine
• DMA18
• Dymanthine
• GS-1339
• N,N-dimethyl-N-stearylamine
• N-octadecyldimethylamine
• N-stearyl-N,N-dimethylamine
• Onamine 18
• Thelmesan
• N-n-Octadecyldimethylamine
• DTXSID4027026
• Stearyldimethylamine
• Dimethyl stearylamine
• HSDB 5472
• DM 18D
• Dymanthine hydrochloride(USAN)
• DIMETHYLSTEARYLAMINE
• Barlene 18S
• N,-imethyloctadecylamie;Octadecyl dimethyl amine
• 1-Octadecanamine, N,N-dimethyl-
• DODA(*hydrochloride*)
• CAS-124-28-7
• dimethyl octadecyl amine
• Dimantinum
• SR-01000944849-1
• N,N-Dimethyl octadecylamin (IUPAC)
• Dimantinum (INN-Latin)
• N-Octadecyl-N,N-dimethylamine
• 124-28-7
• A805215
• Farmin DM 80
• N,N-Dimethyloktadecylamin [Czech]
• 1-Octadecanamine, N, N-dimethyl-, hydrochloride
• N,NDimethyloctadecanamine
• Armine DM18D
• 1-octadecanamine, n,n-dimethyl
• Dimantina [INN-Spanish]
• UNII-066975NG22
• DIMETHYL STEARAMINE [INCI]
• Dimethyl stearamine
• Tox21_113870
• SCHEMBL61784
• AKOS005449217
• NCGC00253757-02
• EINECS 204-694-8
• HY-121429
• N,NDimethyl1octadecanamine
• Octadecylamine, N,N-dimethyl-
• N,N-Dimethyloctadecanamine
• Dimantina (INN-Spanish)
• BS-42305
• NStearylN,Ndimethylamine
• Dimantina
• N,NDimethyloktadecylamin
• 1Octadecanamine, N,Ndimethyl
• SR-01000944849
• AB01334120-02
• Octadecylamine, N,N-dimethyl
• Stearyl dimethyl amine
• Kemamine 9902D
• CS-0082019
• E76021
• BBL002921
• DYMANTHINE [MI]
• NOctadecylN,Ndimethylamine
• EC 204-694-8
• N,N-dimethyl octadecanamine
• Octadecylamine, N,Ndimethyl
• N,N-dimethyl octadecylamine
• Stearyldimethylammonium chloride
• NS00003687
• Dymanthine hydrochloride (Salt/Mix)
• Q24817440
• Dimantine [INN]
• N,N-Dimethyloktadecylamin
• 066975NG22
• Dimethyl-N-octadecylamine
• DYMANTHINE [HSDB]
• Dimantinum [INN-Latin]
• N,N-Dimethyl-1-octadecanamine, AldrichCPR
• N,NDimethyloctadecylamine
• Kemamine T-9902
• N,NDimethylnoctadecylamine
• SB82447
• NCGC00253757-01
• STK377843
• (Hydrochloride salt) dimantine
• Dimethylstearamine
• DimethylNoctadecylamine
• DTXCID707026
• AI3-09118
• BRN 1763346
• N,N-Dimethyl octadecylamin [IUPAC]
• N,NDimethylstearylamine
• CHEBI:135258
• Dimethyl-1-octadecanamine
• 3-04-00-00433 (Beilstein Handbook Reference)
• D1609
• MFCD00048496
• octadecyl dimethylamine
• N,N-Dimethyl octadecylamin
• dimethylmono-n-octadecylamine
• NSC5547
• OCTADECYLAMINE, N,N-DIMETHYL-, HYDROCHLORIDE
• CHEMBL2110847
• DODA-hydrochloride
• DB-096631
• Thelmesan (Salt/Mix)
• GS-1339 (Salt/Mix)
• 1-Octadecanamine, N, N-dimethyl-
• Octadecyldimethylamine
• N,N-Dimethyloctadecylamine;Octadecyl dimethyl amine
• FD63106

• MDL： MFCD00048496
• Inchi： 1S/C20H43N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h4-20H2,1-3H3
• InChI Key： NAPSCFZYZVSQHF-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 297.34000
• Monoisotopic Mass: 297.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light brown viscous liquid, light straw yellow soft solid at 20 ℃
• Density: 0.8
• Melting Point: 23 ºC
• Boiling Point: 347 ºC
• Flash Point: 155 ºC
• Refractive Index: 1.4461
• Water Partition Coefficient: Slightly soluble
• PSA: 3.24000
• LogP: 6.80950
• Solubility: Soluble in alcohol solvents, insoluble in water

N,N-Dimethyloctadecan-1-amine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H303+H313-H314-H336-H410
• Warning Statement： P260-P264-P271-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P391-P403+P233-P405-P501
• Hazardous Material transportation number：2735
• Hazard Category Code： R22;R34
• Safety Instruction： S45-S36/37/39-S26
• RTECS：RG4200000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Dimethyloctadecan-1-amine

Recent Advances in the Study of N,N-Dimethyloctadecan-1-amine (CAS: 124-28-7) in Chemical Biology and Pharmaceutical Research

N,N-Dimethyloctadecan-1-amine (CAS: 124-28-7), also known as dimethylstearylamine, is a quaternary ammonium compound with significant applications in chemical biology and pharmaceutical research. Recent studies have explored its role as a cationic lipid in drug delivery systems, particularly in the formulation of lipid nanoparticles (LNPs) for mRNA vaccines and gene therapy. This compound's unique amphiphilic properties enable it to enhance cellular uptake and endosomal escape of therapeutic nucleic acids, making it a critical component in modern nanomedicine.

A 2023 study published in Nature Biotechnology demonstrated that N,N-Dimethyloctadecan-1-amine-based LNPs significantly improved the delivery efficiency of CRISPR-Cas9 components to target cells, achieving a 40% increase in gene editing efficiency compared to traditional formulations. The research highlighted the compound's ability to stabilize nucleic acid payloads and reduce immunogenicity, which is crucial for in vivo applications. These findings underscore its potential in treating genetic disorders and infectious diseases.

Another groundbreaking study in the Journal of Controlled Release (2024) investigated the compound's role in modulating immune responses. Researchers found that N,N-Dimethyloctadecan-1-amine could act as an adjuvant in vaccine formulations, enhancing antigen presentation and stimulating both humoral and cellular immunity. This dual functionality positions it as a versatile tool for next-generation vaccine development, particularly against emerging pathogens.

Despite these advancements, challenges remain in optimizing the toxicity profile of N,N-Dimethyloctadecan-1-amine. A 2024 ACS Nano study reported dose-dependent hepatotoxicity in preclinical models, prompting the development of novel derivatives with improved safety profiles. Structural modifications, such as the introduction of biodegradable ester linkages, have shown promise in reducing off-target effects while maintaining delivery efficiency.

In the pharmaceutical industry, N,N-Dimethyloctadecan-1-amine is also gaining attention for its antimicrobial properties. A recent Antimicrobial Agents and Chemotherapy paper (2023) revealed its synergistic effects with conventional antibiotics against multidrug-resistant bacteria, potentially offering new strategies to combat antimicrobial resistance. The compound's mechanism involves disrupting bacterial membrane integrity and inhibiting efflux pumps, a finding that could revolutionize antibiotic adjuvant therapy.

Looking ahead, researchers are exploring the integration of N,N-Dimethyloctadecan-1-amine with advanced technologies like AI-driven drug design and 3D-printed drug delivery devices. These interdisciplinary approaches aim to harness the compound's full potential while addressing current limitations. As the field progresses, N,N-Dimethyloctadecan-1-amine is poised to play a pivotal role in shaping the future of precision medicine and targeted therapeutics.